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Compound of Interest

Compound Name: Perfluorocyclohexane

Cat. No.: B1265658

Effective management of perfluorocyclohexane waste is critical for ensuring laboratory safety
and environmental protection. As a per- and polyfluoroalkyl substance (PFAS),
perfluorocyclohexane is classified as a "forever chemical" due to its persistence in the
environment.[1][2] This guide provides detailed procedures for the safe handling and proper
disposal of perfluorocyclohexane, tailored for researchers, scientists, and drug development
professionals.

Immediate Safety and Handling

Perfluorocyclohexane is considered a moderate hazard that can cause skin, eye, and
respiratory irritation.[3][4] Adherence to strict safety protocols is essential to minimize exposure
risks.

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling
perfluorocyclohexane:

e Gloves: Chemical-resistant gloves.
o Eye Protection: Safety glasses or goggles.[5]
o Body: A lab coat or other protective clothing.

e Respiratory: Use in a well-ventilated area, such as a chemical fume hood, to avoid inhaling
fumes.[3][4][6]
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Handling and Storage:

» Store perfluorocyclohexane in a cool, dry, and well-ventilated area in tightly sealed
containers.[3][4][6]

» Avoid contact with incompatible materials, such as strong oxidizing agents.[4]
e Do not eat, drink, or smoke in areas where perfluorocyclohexane is handled.[4]
e Wash hands thoroughly with soap and water after handling.[3][4]

Quantitative Data and Physical Properties

Currently, no specific occupational exposure limits (OELS) or biological limit values have been
established for perfluorocyclohexane.[3][5] Researchers should, therefore, focus on
minimizing exposure through engineering controls and appropriate PPE.

Property Value

Chemical Formula CeF12

CAS Number 355-68-0

Molar Mass 300.05 g/mol

Appearance Colorless liquid or solid

Boiling Point 55.4°C at 760 mmHg

Melting Point 51°C (sublimes)

Density 1.72 g/cm3

Vapor Density 11.7 (Air=1)

Water Solubility 0.01 g/L at 25°C (practically insoluble)

Spill Management Procedures

Immediate and correct response to a spill is crucial to prevent contamination and exposure.
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Minor Spills:

Ensure the area is well-ventilated.

o Wearing appropriate PPE, absorb the spill with an inert, dry material (e.g., vermiculite, sand,
or earth).

o Collect the absorbed material using non-sparking tools and place it into a clean, dry,
sealable, and appropriately labeled container for hazardous waste disposal.[3][6]

o Clean the spill area with soap and water, but prevent runoff from entering drains.[3]
Major Spills:
o Evacuate the immediate area and alert personnel.

» Contact your institution's emergency services or environmental health and safety (EHS)
department.[3]

e Prevent the spill from spreading or entering drains and waterways.[3]

Disposal Plan and Procedures

Perfluorocyclohexane and all materials contaminated with it must be treated as hazardous
waste. Under no circumstances should this chemical be disposed of down the drain.[1]

Waste Segregation and Collection:

e Liquid Waste: Collect all liquid perfluorocyclohexane waste in a dedicated, compatible, and
clearly labeled hazardous waste container. The container should be kept tightly closed
except when adding waste.

o Solid Waste: All lab debris contaminated with perfluorocyclohexane, including pipette tips,
gloves, wipes, and contaminated absorbent materials, must be collected separately in a
designated container for solid hazardous waste.[1]

o Labeling: All waste containers must be labeled with the words "HAZARDOUS WASTE" and a
full description of the contents, including "Perfluorocyclohexane".
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Disposal Methods: The disposal of PFAS waste is regulated and typically managed through an
institution's EHS program. The primary recommended methods include:

e Licensed Hazardous Waste Collection: Arrange for pickup by a licensed hazardous waste
disposal company. This is the most common and recommended practice in a laboratory
setting.[3][4][6]

o Controlled Incineration: The material may be sent to a specialized facility for high-
temperature incineration with flue gas scrubbing to break down the stable fluorine-carbon
bonds.[2][6]

o Hazardous Waste Landfill: Disposal in a specially designed hazardous waste landfill that has
controls to prevent leaching into the environment.[2]

o Deep Well Injection: Injecting the waste deep underground into geologically stable
formations.[2]

Experimental Protocol: Post-Reaction Waste
Management

This protocol outlines the steps for managing perfluorocyclohexane waste following its use as
a solvent in a chemical reaction.

Methodology:

¢ Reaction Quenching: Once the chemical reaction is complete, quench the reaction mixture
according to your specific experimental procedure. This may involve the addition of water or
an aqueous solution.

» Phase Separation: If an aqueous phase is present, transfer the entire mixture to a separatory
funnel. Allow the layers to separate. Perfluorocyclohexane is denser than water and will
form the bottom layer.

o Waste Segregation:

o Drain the lower perfluorocyclohexane layer into a designated hazardous waste container
labeled "Perfluorocyclohexane Waste (Liquid)."
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o Drain the upper aqueous layer into a separate hazardous waste container labeled
"Agueous Waste with trace Perfluorocyclohexane."” Do not dispose of this down the
drain, as it is contaminated.

e Rinsing: Rinse the reaction vessel and separatory funnel with a small amount of a suitable
solvent (e.g., acetone). Dispose of this rinse solvent into a designated "Halogenated Solvent
Waste" container.

o Solid Waste: Dispose of any used filter paper, drying agents, or other solids that have come
into contact with perfluorocyclohexane into the designated "Perfluorocyclohexane Waste
(Solid)" container.

o Container Sealing and Storage: Securely cap all hazardous waste containers. Store them in
a designated satellite accumulation area until they are collected by your institution's EHS
personnel.

Disposal Workflow Diagram
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Caption: Decision workflow for proper perfluorocyclohexane waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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